Cas no 1076197-35-7 (Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate)

• Product Name: Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate
• CAS No: 1076197-35-7
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 6792453
• Update Time: 2026-03-12

Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate

• Inchi： 1S/C10H8F4O2/c1-3-16-10(15)5-8(13)6(11)4(2)7(12)9(5)14/h3H2,1-2H3
• InChI Key： UUNOGENAYKTFAL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C(=C(C=1C(=O)OCC)F)F)F

Additional information on Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate

Ethyl 2,3,5,6-Tetrafluoro-4-Methylbenzoate: A Comprehensive Overview

Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate (CAS No. 1076197-35-7) is a highly fluorinated aromatic ester with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a benzoate group substituted with four fluorine atoms and a methyl group. The presence of multiple fluorine atoms imparts distinct electronic and physical properties to the molecule, making it valuable in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing fluorine atoms into the aromatic ring. For instance, the use of electrophilic fluorination reagents like NFSI (N-fluoropyridinium ion) has been reported to enhance the yield and purity of the final product. Additionally, the application of microwave-assisted synthesis has been explored to accelerate reaction rates and reduce production times.

In terms of applications, Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate has shown promise as an intermediate in the synthesis of bioactive compounds. Its fluorinated structure contributes to improved pharmacokinetic properties such as enhanced bioavailability and stability. Recent studies have highlighted its potential as a precursor for developing novel anti-inflammatory agents and antimicrobial drugs. Furthermore, its ability to act as a versatile building block in organic synthesis has made it a valuable commodity in the pharmaceutical industry.

The physical properties of this compound are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from the fluorine atoms. The compound is also sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and acetonitrile. These characteristics make it suitable for use in various chemical processes that require controlled solubility profiles.

From an environmental perspective, the stability and persistence of Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate in different ecosystems have been a topic of recent research. Studies indicate that while the compound is resistant to degradation under normal conditions, it can undergo hydrolysis under specific pH and temperature conditions. This information is crucial for assessing its environmental impact and developing strategies for safe handling and disposal.

In conclusion, Ethyl 2,3,5,6-tetrafluoro-4-methylbenzoate (CAS No. 1076197-35-7) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure and favorable physical properties make it an essential intermediate in modern organic synthesis. As research continues to uncover new insights into its synthesis methods and applications, this compound is poised to play an even more significant role in advancing scientific and industrial endeavors.